N-(3-(dimethylamino)propyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-4-(dimethylsulfamoyl)benzamide;hydrochloride
• InChI: InChI=1S/C23H30N4O3S2.ClH/c1-16-8-13-20-21(17(16)2)24-23(31-20)27(15-7-14-25(3)4)22(28)18-9-11-19(12-10-18)32(29,30)26(5)6;/h8-13H,7,14-15H2,1-6H3;1H
• InChI Key: AAHIIGUMEPHLHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C)C.Cl
• Molecular Formula: C23H31ClN4O3S2
• Molecular Weight: 511.1 g/mol

Description

This compound is a part of research into novel chemical entities with potential biological activities. The chemical structure suggests it may be involved in various chemical and biological interactions due to its functional groups and molecular framework.

Synthesis Analysis

The synthesis of related compounds involves coupling reactions between aminothiazole or aminothiazoline bases with acid chlorides of (N,N-dimethylamino)benzoic acid, yielding products that have been characterized using spectroscopy and X-ray diffraction techniques. These methods are indicative of the possible synthetic routes that could be applied to the target compound, focusing on the construction of its complex thiazole core and dimethylamino functional groups (Lynch et al., 2006).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated through single-crystal X-ray diffraction, revealing detailed geometrical parameters and conformations. Such analyses provide insights into the stereochemical arrangement and electronic environment of the molecule, which are crucial for understanding its reactivity and interaction with biological targets (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Research on similar molecules has shown that they can participate in various alkylation and ring closure reactions, leading to a diverse array of structurally related compounds. These reactions are fundamental in exploring the chemical space around the core structure for potential enhancements in biological activity (Roman, 2013).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure are determined by the molecular framework and functional groups present in the compound. The crystal structure analysis of analogs has shown that intermolecular interactions, including hydrogen bonding and π-π stacking, significantly influence the compound's physical state and stability (Sharma et al., 2016).